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Compound of Interest

Compound Name:
2-(4-Bromophenoxy)tetrahydro-

2H-pyran

Cat. No.: B1275125 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-(4-Bromophenoxy)tetrahydro-2H-pyran. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound,

minimizing risks and establishing a secure laboratory environment.

Chemical Profile and Hazards:

2-(4-Bromophenoxy)tetrahydro-2H-pyran is a halogenated heterocycle commonly used as a

building block in organic synthesis. While it is a non-combustible solid, it presents potential

health hazards upon exposure. The primary hazards associated with this chemical are irritation

to the skin, eyes, and respiratory system.[1][2]

Hazard Identification:

Hazard Statement GHS Classification Precautionary Statement

Causes skin irritation Skin Irritation (Category 2) H315

Causes serious eye irritation Eye Irritation (Category 2A) H319

May cause respiratory irritation
Specific target organ toxicity —

single exposure (Category 3)
H335
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent direct contact and inhalation. The

following equipment should be worn at all times when handling 2-(4-
Bromophenoxy)tetrahydro-2H-pyran:

Protection Type Specification Standard

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended when

handling larger quantities.

NIOSH (US) or EN 166 (EU)

approved.[2][3]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use

and disposed of properly after

handling.[4]

---

Respiratory Protection

A NIOSH-approved N95

respirator or equivalent is

required if ventilation is

inadequate or for handling fine

powders.[3]

---

Body Protection

A laboratory coat or coveralls

should be worn. For larger

quantities or when there is a

risk of splashing, a chemical-

resistant apron is advised.

---

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]
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Verify that an eyewash station and safety shower are readily accessible.[1][3]

Don the appropriate PPE as specified in the table above.

Handling:

Avoid direct contact with skin, eyes, and clothing.[1]

Avoid inhalation of dust or vapors.[5]

Use only non-sparking tools if there is any potential for dust accumulation.

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1][3]

The storage area should be clearly labeled, and access should be restricted to authorized

personnel.

Keep containers tightly sealed to prevent contamination and leakage.[5]

Spill Management:

In case of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

For solid spills, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal. Avoid generating dust.[4][5]

Prevent the spilled material from entering drains or waterways.[1]

First Aid Measures:

After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.
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[1][5]

After skin contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, seek

medical advice.[1][5]

After inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if you feel unwell.[1]

After ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[5]

Disposal:

Dispose of the chemical and any contaminated materials in accordance with local, state,

and federal regulations.

This material should be disposed of through a licensed professional waste disposal

service.[1][4] Do not allow the product to enter drains.[1]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for safely handling 2-(4-
Bromophenoxy)tetrahydro-2H-pyran from receipt to disposal.
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Perform Experiment
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4.
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Remove and Dispose of PPE

5.
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6.
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If not all material is used

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(4-Bromophenoxy)tetrahydro-2H-pyran.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1275125?utm_src=pdf-body-img
https://www.benchchem.com/product/b1275125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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